Cas no 1805155-62-7 (Methyl 5-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 5-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805155-62-7
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 4856794
• Update Time: 2025-06-12

Methyl 5-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H13F2N3O2/c1-17-8(16)2-5-7(3-13)15-4-6(14)9(5)10(11)12/h4,10H,2-3,13-14H2,1H3
• InChI Key： ATSHNFFJURMBFR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CN)C=1CC(=O)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: -0.5
• Topological Polar Surface Area: 91.2

Additional information on Methyl 5-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate

Comprehensive Overview of Methyl 5-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1805155-62-7)

Methyl 5-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1805155-62-7) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has garnered attention for its versatile applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, owing to its structural complexity and reactivity.

The compound's pyridine core, combined with its acetate ester moiety, makes it a valuable intermediate in organic synthesis. Recent studies highlight its utility in developing small-molecule inhibitors and enzyme modulators, addressing growing demand in targeted therapies for metabolic and neurological disorders. Its difluoromethyl group is especially noteworthy, as fluorinated compounds are increasingly sought after for their enhanced stability and bioavailability—a trend driven by advancements in fluorine chemistry and precision medicine.

In agrochemical applications, Methyl 5-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate has shown promise as a precursor for crop protection agents. The difluoromethyl moiety contributes to improved pesticidal activity, aligning with the industry's shift toward eco-friendly and high-efficacy solutions. This aligns with global searches for sustainable agriculture chemicals and green chemistry innovations, reflecting broader environmental concerns.

Synthetic routes to this compound often involve multi-step processes, including selective fluorination and esterification, which are topics of interest in modern organic chemistry forums. Researchers frequently inquire about optimized synthesis protocols and scalability challenges, underscoring the need for detailed technical literature. Its CAS No. 1805155-62-7 serves as a critical identifier in patent databases and regulatory filings, emphasizing its commercial relevance.

From a pharmacological perspective, the compound's amino and acetate functionalities enable diverse derivatization, making it a candidate for structure-activity relationship (SAR) studies. This is particularly relevant given the rise of AI-driven drug design and computational chemistry, where such scaffolds are virtual screened for novel targets. Online queries often link it to kinase inhibitors and GPCR ligands, reflecting its potential in oncology and CNS research.

Quality control and analytical characterization of Methyl 5-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate typically employ HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% for research-grade material. These metrics are crucial for reproducibility—a hot topic in open science and preclinical research communities. The compound's stability under various pH conditions is another frequently searched topic, highlighting its suitability for formulation development.

In summary, Methyl 5-amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1805155-62-7) represents a convergence of cutting-edge chemistry and interdisciplinary applications. Its design caters to evolving needs in life sciences and industrial chemistry, while its structural features align with trends in fluorinated pharmaceuticals and sustainable agrochemicals. As research progresses, this compound is poised to play a pivotal role in addressing complex challenges across multiple scientific domains.